Cas no 1416345-36-2 (2-Methoxy-4-(1H-1,2,4-triazol-3-yl)phenol)

• Product Name: 2-Methoxy-4-(1H-1,2,4-triazol-3-yl)phenol
• CAS No: 1416345-36-2
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4699025
• Update Time: 2023-08-15

2-Methoxy-4-(1H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(1H-1,2,4-triazol-3-yl)phenol

• Inchi： 1S/C9H9N3O2/c1-14-8-4-6(2-3-7(8)13)9-10-5-11-12-9/h2-5,13H,1H3,(H,10,11,12)
• InChI Key： YTYICJOBDKNWTE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C2=NC=NN2)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Topological Polar Surface Area: 71